Cas no 6291-89-0 (PHENYLGUANIDINE CARBONATE)

PHENYLGUANIDINE CARBONATE structure
PHENYLGUANIDINE CARBONATE structure
Product Name:PHENYLGUANIDINE CARBONATE
CAS No:6291-89-0
MF:C15H20N6O3
MW:332.357702255249
MDL:MFCD00050869
CID:502351
PubChem ID:57351734
Update Time:2025-04-19

PHENYLGUANIDINE CARBONATE Chemical and Physical Properties

Names and Identifiers

    • PHENYLGUANIDINE CARBONATE
    • Carbonic acid, compd. with N-phenylguanidine (1:2)
    • 6291-89-0
    • MDL: MFCD00050869
    • Inchi: 1S/2C7H9N3.CH2O3/c2*8-7(9)10-6-4-2-1-3-5-6;2-1(3)4/h2*1-5H,(H4,8,9,10);(H2,2,3,4)
    • InChI Key: AYGJSDKAQHAHHO-UHFFFAOYSA-N
    • SMILES: OC(=O)O.N(=C(/N)\N)/C1C=CC=CC=1.N(=C(/N)\N)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 332.16000
  • Monoisotopic Mass: 332.16
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 147
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 186A^2

Experimental Properties

  • Color/Form: Not determined
  • PSA: 181.33000
  • LogP: 3.95240
  • Solubility: Not determined

PHENYLGUANIDINE CARBONATE Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2942000000

PHENYLGUANIDINE CARBONATE Pricemore >>

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